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Compound of Interest

Compound Name: Glycidyl pivalate

Cat. No.: B13686089 Get Quote

An In-depth Technical Guide to Glycidyl Pivalate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of glycidyl pivalate, a key chemical

intermediate with significant applications in pharmaceutical synthesis. This document details its

chemical identity, molecular structure, physical and chemical properties, and a detailed

experimental protocol for its synthesis, with a focus on the enantiomerically pure (S)-glycidyl
pivalate.

Chemical Identity and Molecular Structure
Glycidyl pivalate, also known as oxiran-2-ylmethyl pivalate, is an ester of pivalic acid and

glycidol. The (S)-enantiomer is a crucial building block in the synthesis of the anti-tuberculosis

drug, Pretomanid.[1][2][3]

CAS Number:

(S)-Glycidyl Pivalate: 162825-77-6[4]

Molecular Formula: C₈H₁₄O₃[4]

Molecular Weight: 158.2 g/mol [4]

Molecular Structure:
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Caption: Molecular Structure of Glycidyl Pivalate

Physicochemical Properties
A summary of the key physical and chemical properties of (S)-glycidyl pivalate is provided in

the table below.

Property Value Reference

Boiling Point 196.6 ± 13.0 °C (Predicted) [4]

Density 1.044 ± 0.06 g/cm³ (Predicted) [4]

Optical Rotation [α]D +19.1 (c 1.8, CHCl₃, 25 °C) [1]

Purity >95% [1]

Synthesis of (S)-Glycidyl Pivalate
An efficient and economical route for the synthesis of enantiopure (S)-glycidyl pivalate
involves the reaction of (R)-epichlorohydrin with pivalic acid.[2][5][6] This method provides a

cost-effective alternative to using more expensive (S)-glycidol derivatives.[1][3] The reaction

proceeds via the attack of the pivalate anion on the epoxide ring of (R)-epichlorohydrin.[1]

Experimental Workflow:
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Reagents:
(R)-Epichlorohydrin

Pivalic Acid
Sodium Hydroxide

Tetramethylammonium Chloride (TMAC)

Reaction:
Combine reagents.

Heat to 50 °C.

Filtration:
Remove Sodium Chloride.

Evaporation:
Remove excess Epichlorohydrin.

Vacuum Distillation:
Purify (S)-Glycidyl Pivalate

(50-70 °C, <10 Torr).

Final Product:
(S)-Glycidyl Pivalate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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